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Compound of Interest

Compound Name: Anilazine-d4

Cat. No.: B589025 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

properties, analysis, and synthesis of Anilazine-d4.

This technical guide provides a comprehensive overview of Anilazine-d4, a deuterated analog

of the fungicide Anilazine. This document is intended for use by researchers in analytical

chemistry, environmental science, and toxicology.

Chemical and Physical Properties
Anilazine-d4 is the deuterated form of Anilazine, a triazine fungicide. The primary application

of Anilazine-d4 is as an internal standard for the quantitative analysis of Anilazine in various

matrices.[1][2] Below is a summary of its key chemical and physical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b589025?utm_src=pdf-interest
https://www.benchchem.com/product/b589025?utm_src=pdf-body
https://www.benchchem.com/product/b589025?utm_src=pdf-body
https://www.benchchem.com/product/b589025?utm_src=pdf-body
https://www.benchchem.com/product/b589025?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7451394/
https://en.wikipedia.org/wiki/Anilazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1219802-20-6 [1][3][4]

Molecular Formula C₉HD₄Cl₃N₄

Molecular Weight 279.55 g/mol

Synonyms

4,6-Dichloro-N-(2-

chlorophenyl)-1,3,5-triazin-2-

amine-d4; 2,4-Dichloro-6-(2-

chloranilino)-s-triazine-d4;

Aniyaline-d4; B 622-d4

Appearance

White to tan crystals or white

powder (for unlabeled

Anilazine)

Density 1.6 ± 0.1 g/cm³

Boiling Point 460.4 ± 47.0 °C at 760 mmHg

Flash Point 232.2 ± 29.3 °C

Melting Point
159 °C (for unlabeled

Anilazine)

Storage 2-8°C Refrigerator

Synthesis of Anilazine
The synthesis of Anilazine is achieved through a nucleophilic substitution reaction. This

process involves the reaction of cyanuric chloride with o-chloroaniline.
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Sample Preparation Analysis

Sample Extraction Spiking with Anilazine-d4 Partitioning Cleanup LC or GC DetectionMS, UV, etc. Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b589025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

